Cas no 6373-93-9 (SUPRACET BRILLIANT RED BD)

• Product Name: SUPRACET BRILLIANT RED BD
• CAS No: 6373-93-9
• MF: C₁₈H₂₀N₄O₃S
• MW: 372.441402435303
• CID: 509521
• PubChem ID: 80765
• Update Time: 2025-10-19

SUPRACET BRILLIANT RED BD Chemical and Physical Properties

Names and Identifiers

• SUPRACET BRILLIANT RED BD
• 2,2'-[[4-[(6-methoxybenzothiazol-2-yl)azo]phenyl]imino]bisethanol
• Disperse Red 58
• Ethanol,2,2'-[[4-[2-(6-methoxy-2-benzothiazolyl)diazenyl]phenyl]imino]bis-
• C.I.Disperse Red 58
• Einecs 228-923-6
• Miketon Fast Pink FR
• Miketon Polyester Pink FR
• SERINYL PINK WD
• 2,2'-[[4-[2-(6-Methoxy-2-benzothiazolyl)diazenyl]phenyl]imino]bisethanol
• (E)-2,2'-((4-((6-methoxybenzo[d]thiazol-2-yl)diazenyl)phenyl)azanediyl)diethanol
• C16136
• SCHEMBL13043633
• A834802
• 2,2'-((4-((6-Methoxybenzothiazol-2-yl)azo)phenyl)imino)bisethanol
• SJZTZHPYEJPQME-UHFFFAOYSA-N
• 6373-93-9
• DTXSID701317071
• 2,2'-((4-((6-Methoxybenzo[d]thiazol-2-yl)diazenyl)phenyl)azanediyl)diethanol
• (E)-2,2'-(4-((6-methoxybenzo[d]thiazol-2-yl)diazenyl)phenylazanediyl)diethanol
• 2-[N-(2-hydroxyethyl)-4-[(6-methoxy-1,3-benzothiazol-2-yl)diazenyl]anilino]ethanol
• NS00044570
• DB-014726
• 2-[2-hydroxyethyl-[4-[(6-methoxy-1,3-benzothiazol-2-yl)diazenyl]phenyl]amino]ethanol
• 2-[N-(2-hydroxyethyl)-4-[(6-methoxy-1,3-benzothiazol-2-yl)azo]anilino]ethanol

• Inchi： 1S/C18H20N4O3S/c1-25-15-6-7-16-17(12-15)26-18(19-16)21-20-13-2-4-14(5-3-13)22(8-10-23)9-11-24/h2-7,12,23-24H,8-11H2,1H3/b21-20+
• InChI Key： SJZTZHPYEJPQME-QZQOTICOSA-N
• SMILES： S1C(/N=N/C2C=CC(=CC=2)N(CCO)CCO)=NC2C=CC(=CC1=2)OC

Computed Properties

• Exact Mass: 372.12600
• Monoisotopic Mass: 372.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.34
• Boiling Point: 607.9°C at 760 mmHg
• Flash Point: 321.4°C
• Refractive Index: 1.657
• PSA: 118.78000
• LogP: 3.51130
• Solubility: Not determined
• Color index: 11135

SUPRACET BRILLIANT RED BD Security Information

• Safety Instruction： S24/25
• Storage Condition：(BD632162)

Additional information on SUPRACET BRILLIANT RED BD

Introduction to Compound with CAS No. 6373-93-9 and Product Name SUPRACET BRILLIANT RED BD

The compound with the CAS number 6373-93-9 is a highly specialized chemical entity that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, known by the product name SUPRACET BRILLIANT RED BD, is a synthetic dye that exhibits remarkable properties making it invaluable in various industrial and research applications. The unique molecular structure of this compound contributes to its distinctive color and stability, which are critical factors in its utility.

Recent advancements in the field of chemical biology have highlighted the importance of such dyes in biochemical assays and imaging techniques. The SUPRACET BRILLIANT RED BD has been increasingly utilized in research settings due to its high affinity for certain biological molecules. This property allows researchers to develop more sensitive and accurate detection methods for biomarkers, which is crucial in early disease diagnosis and monitoring.

The compound’s molecular structure, characterized by a complex aromatic system, enables it to interact with biological targets in a highly specific manner. This specificity is particularly valuable in drug development, where targeted interactions can lead to more effective therapeutic outcomes. In recent studies, researchers have leveraged the SUPRACET BRILLIANT RED BD to develop novel drug delivery systems that enhance the efficacy of pharmaceutical compounds by improving their bioavailability and targeting capabilities.

One of the most compelling aspects of 6373-93-9 is its stability under various environmental conditions. This stability is essential for applications where the compound needs to withstand harsh conditions, such as high temperatures or acidic environments. In pharmaceutical formulations, this property ensures that the dye remains effective over prolonged periods, thereby maintaining the integrity of diagnostic tests and therapeutic treatments.

The application of SUPRACET BRILLIANT RED BD extends beyond biochemical research into industrial applications as well. Its vibrant color and resistance to fading make it an excellent choice for textile dyes and printing inks. The compound’s ability to bind strongly to fabrics without losing its color intensity has led to increased demand in the textile industry, where consumers increasingly seek durable and vibrant colors for their clothing and home textiles.

In addition to its industrial uses, 6373-93-9 has found a niche in environmental science. Researchers are exploring its potential as a fluorescent marker for environmental pollutants, allowing for more precise detection and quantification of contaminants in water and soil samples. This application is particularly significant in regions where environmental monitoring is crucial for public health and ecosystem preservation.

The synthesis of SUPRACET BRILLIANT RED BD involves a series of carefully controlled chemical reactions that highlight the expertise required in modern chemical manufacturing. The process requires precise control over reaction conditions, including temperature, pressure, and pH levels, to ensure the highest quality product. Advances in synthetic chemistry have enabled more efficient production methods, reducing waste and energy consumption while maintaining the compound’s integrity.

Future research directions for 6373-93-9 include exploring its potential in nanotechnology and advanced materials science. The compound’s unique properties make it a candidate for use in nanoscale devices and materials with enhanced functionalities. For instance, researchers are investigating its use as a component in organic light-emitting diodes (OLEDs), where its ability to absorb and emit light efficiently could lead to more energy-efficient displays and lighting solutions.

The regulatory landscape surrounding SUPRACET BRILLIANT RED BD is another critical aspect that influences its adoption in various fields. Regulatory agencies require thorough testing to ensure that the compound is safe for use across different applications. Compliance with these regulations is essential for manufacturers to gain market approval and expand their product offerings. Recent updates to regulatory guidelines have emphasized the need for comprehensive safety data, which has driven innovation in testing methodologies.

In conclusion, the compound with CAS No. 6373-93-9 and its product name SUPRACET BRILLIANT RED BD represent a significant advancement in chemical science with wide-ranging applications. From enhancing biochemical assays to contributing to sustainable industrial practices, this compound continues to play a pivotal role in scientific discovery and technological innovation. As research progresses, we can expect even more groundbreaking applications that will further solidify its importance in various sectors.